Cas no 883530-84-5 (1-(2-Fluorobenzyl)-3-Piperidinamine Dihydrochloride)

1-(2-Fluorobenzyl)-3-Piperidinamine Dihydrochloride structure
883530-84-5 structure
Product Name:1-(2-Fluorobenzyl)-3-Piperidinamine Dihydrochloride
CAS No:883530-84-5
MF:C12H17FN2
MW:208.275186300278
CID:1071398
PubChem ID:24904424
Update Time:2025-04-20

1-(2-Fluorobenzyl)-3-Piperidinamine Dihydrochloride Chemical and Physical Properties

Names and Identifiers

    • 1-(2-Fluorobenzyl)piperidin-3-amine
    • 883530-84-5
    • 1-[(2-fluorophenyl)methyl]piperidin-3-amine
    • AKOS005173351
    • A1-20104
    • BB 0253777
    • 1-(2-Fluorobenzyl)-3-piperidinamine, AldrichCPR
    • 1-(2-fluorobenzyl)-3-piperidinamine
    • NCGC00441449-01
    • 1-(2-Fluorobenzyl)-3-Piperidinamine Dihydrochloride
    • MDL: MFCD06800727
    • Inchi: 1S/C12H17FN2/c13-12-6-2-1-4-10(12)8-15-7-3-5-11(14)9-15/h1-2,4,6,11H,3,5,7-9,14H2
    • InChI Key: GWZXDUNOKGHEME-UHFFFAOYSA-N
    • SMILES: FC1C=CC=CC=1CN1CCCC(C1)N

Computed Properties

  • Exact Mass: 208.13757671g/mol
  • Monoisotopic Mass: 208.13757671g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 198
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 29.3Ų

Experimental Properties

  • Density: 1.1±0.1 g/cm3
  • Boiling Point: 282.6±35.0 °C at 760 mmHg
  • Flash Point: 124.7±25.9 °C
  • Vapor Pressure: 0.0±0.6 mmHg at 25°C

1-(2-Fluorobenzyl)-3-Piperidinamine Dihydrochloride Security Information

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